Cas no 140448-31-3 (1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro-)

• Product Name: 1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro-
• CAS No: 140448-31-3
• MF: C₆H₈N₄O₄
• MW: 200.15212059021
• CID: 187409
• Update Time: 2024-01-25

1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro-
• KIH 811
• KIN 811
• 1H-Imidazole-1-acetamide, N-hydroxy-N-methyl-2-nitro-

• Inchi： 1S/C6H8N4O4/c1-8(12)5(11)4-9-3-2-7-6(9)10(13)14/h2-3,12H,4H2,1H3
• InChI Key： KVVKGDHACZIFHD-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)N(CC(N(O)C)=O)C=CN=1

Computed Properties

• Exact Mass: 200.05464
• Monoisotopic Mass: 200.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 460.1±55.0 °C(Predicted)
• PSA: 101.5
• pka: 8.44±0.50(Predicted)